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Compound of Interest

7alpha,14alpha-
Compound Name:
Dihydroxyprogesterone

Cat. No.: B1254110

Technical Support Center: 7alpha,14alpha-
Dihydroxyprogesterone

Important Notice: Information regarding the stability, storage, and handling of 7alpha,14alpha-
dihydroxyprogesterone is not readily available in publicly accessible resources. The following
guidance is based on general best practices for steroid compounds and progesterone
derivatives. Researchers should perform their own stability studies to determine optimal
conditions for their specific applications.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for 7alpha,14alpha-
dihydroxyprogesterone?

Al: While specific data for 7alpha,14alpha-dihydroxyprogesterone is unavailable, similar
steroid hormones should be stored in a cool, dry, and dark place. For long-term storage, it is
generally recommended to keep the compound at -20°C. The container should be tightly
sealed to prevent moisture absorption and oxidation. For short-term storage, refrigeration at 2-
8°C may be sufficient.

Q2: How should | handle 7alpha,14alpha-dihydroxyprogesterone in the laboratory to
minimize degradation?
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A2: To minimize degradation, it is crucial to handle 7alpha,14alpha-dihydroxyprogesterone
with care. Avoid prolonged exposure to light, heat, and air. Use personal protective equipment
(PPE) such as gloves, a lab coat, and safety glasses.[1][2] Weighing and transferring the
compound should be done quickly and in a controlled environment, such as a fume hood, to
minimize exposure to atmospheric conditions.

Q3: What solvents are suitable for dissolving 7alpha,14alpha-dihydroxyprogesterone?

A3: Specific solubility data for 7alpha,14alpha-dihydroxyprogesterone is not available.
However, progesterone and its derivatives are typically soluble in organic solvents such as
ethanol, methanol, acetone, and dimethyl sulfoxide (DMSO). The choice of solvent will depend
on the specific experimental requirements. It is advisable to prepare solutions fresh for each
experiment to avoid potential degradation in solution.

Q4: Are there any known stability issues or degradation pathways for 7alpha,14alpha-
dihydroxyprogesterone?

A4: There is no specific information on the degradation pathways of 7alpha,14alpha-
dihydroxyprogesterone in the available search results. However, steroids, in general, can be
susceptible to oxidation, hydrolysis, and photodegradation. The presence of hydroxyl groups at
the 7-alpha and 14-alpha positions may influence its stability compared to progesterone.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage or handling.

Review storage conditions.
Ensure the compound is
stored at the recommended
temperature, protected from
light, and in a tightly sealed
container. Minimize exposure
to ambient conditions during
handling. Prepare fresh

solutions for each experiment.

Loss of compound activity

Degradation of the compound

in solution.

Perform a stability study of
your compound in the chosen
solvent. Consider preparing
aliquots of the stock solution to
avoid repeated freeze-thaw

cycles.

Appearance of unknown peaks
in analysis (e.g., HPLC, LC-
MS)

Presence of degradation

products.

Analyze a freshly prepared
sample as a reference. If new
peaks appear over time, it
indicates degradation. Attempt
to identify the degradation
products to understand the

degradation pathway.

Experimental Protocols

As no specific experimental protocols for 7alpha,14alpha-dihydroxyprogesterone were

found, a general workflow for assessing steroid stability is provided below.

Workflow for Assessing Compound Stability
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Sample Preparation ‘

‘ Prepare Solid Samples Prepare Solutions in Various Solvents ‘
N

Stress Conditions
A A A A
Temperature Stress Light Exposure pH Stress Oxidative Stress
(e.g., 4°C, 25°C, 40°C) (UVIVis) (Acidic, Neutral, Basic) (e.g., H202)
Analysis
a Analyze Samples at Time Points N

(e.g., HPLC, LC-MS)

‘ Determine Degradation Rate and Products ‘

Click to download full resolution via product page

Caption: General workflow for a forced degradation study to assess compound stability.

Signaling Pathways
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No information was found regarding the specific signaling pathways of 7alpha,14alpha-
dihydroxyprogesterone. Research into its biological activity would be required to elucidate its
mechanism of action. By way of general context, the metabolic pathways of related
progesterone compounds are complex. For instance, progesterone itself can be metabolized
through various hydroxylation and reduction reactions in the body.

Disclaimer: The information provided is for research purposes only and is not intended for
therapeutic or diagnostic use. It is essential to consult relevant safety data sheets (SDS) and
conduct a thorough risk assessment before handling any chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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